Cas no 372971-12-5 (<br>ethyl 2-(2,2-dimethylpropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylat e)

• Product Name: <br>ethyl 2-(2,2-dimethylpropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylat e
• CAS No: 372971-12-5
• MF: C₁₉H₂₃NO₄S
• MW: 361.455224275589
• CID: 3083607
• PubChem ID: 1194539
• Update Time: 2025-04-21

<br>ethyl 2-(2,2-dimethylpropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylat e Chemical and Physical Properties

Names and Identifiers

• <br>ethyl 2-(2,2-dimethylpropanamido)-4-(4-methoxyphenyl)thiophene-3-carboxylat e
• STK869782
• ETHYL 2-[(2,2-DIMETHYLPROPANOYL)AMINO]-4-(4-METHOXYPHENYL)-3-THIOPHENECARBOXYLATE
• SR-01000222826
• ethyl 2-[(2,2-dimethylpropanoyl)amino]-4-(4-methoxyphenyl)thiophene-3-carboxylate
• 372971-12-5
• AKOS002258645
• SR-01000222826-1
• Oprea1_260756

• Inchi： 1S/C19H23NO4S/c1-6-24-17(21)15-14(12-7-9-13(23-5)10-8-12)11-25-16(15)20-18(22)19(2,3)4/h7-11H,6H2,1-5H3,(H,20,22)
• InChI Key： WBWVMWYAYARWHB-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OC)C(C(=O)OCC)=C1NC(C(C)(C)C)=O

Computed Properties

• Exact Mass: 361.13477939Da
• Monoisotopic Mass: 361.13477939Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 92.9Ų